3-(4-Benzyloxyphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 4-fluoro-3-(4-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C20H15FO3/c21-19-11-8-16(20(22)23)12-18(19)15-6-9-17(10-7-15)24-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,22,23)
• InChI Key: YUAMAWOTFWDOKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=C(C=CC(=C3)C(=O)O)F
• Molecular Formula: C20H15FO3
• DSSTOX Substance ID: DTXSID10692253
• Molecular Weight: 322.3 g/mol
• CAS RN: 1261956-14-2

Description

3-(4-Benzyloxyphenyl)-4-fluorobenzoic acid, 95% (3-(4-BzOPh)-4-FBA, 95%) is a fluorinated benzoic acid derivative with a benzyloxy group at the para position. It is a versatile intermediate for organic synthesis and is used in a wide variety of applications. This compound is widely used in the fields of biochemistry, organic chemistry, material science, and drug discovery. It has been used in the synthesis of various pharmaceuticals, such as anti-inflammatory agents, antifungal agents, and anti-cancer drugs. It is also used in the synthesis of polymers, dyes, and other materials.

Scientific Research Applications

3-(4-BzOPh)-4-FBA, 95%, has a wide range of applications in scientific research. It is used in the synthesis of various pharmaceuticals, such as anti-inflammatory agents, antifungal agents, and anti-cancer drugs. It is also used in the synthesis of polymers, dyes, and other materials. In addition, it has been used as a reagent in the synthesis of various biologically active compounds, such as peptides and nucleotides. Furthermore, it has been used in the synthesis of various fluorescent probes and imaging agents.

Mechanism of Action

The mechanism of action of 3-(4-BzOPh)-4-FBA, 95%, is not well understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, it has been shown to modulate the activity of certain transcription factors, such as nuclear factor-kappa B (NF-κB).
Biochemical and Physiological Effects
3-(4-BzOPh)-4-FBA, 95%, has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, it has been shown to modulate the activity of certain transcription factors, such as nuclear factor-kappa B (NF-κB). Furthermore, it has been shown to have anti-inflammatory, antifungal, and anti-cancer activity.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(4-BzOPh)-4-FBA, 95%, in laboratory experiments is its high yield and low cost. In addition, it is relatively easy to synthesize and is widely available. However, it is important to note that this compound is toxic and should be handled with caution. Furthermore, it is not soluble in water, so it is important to use an appropriate solvent when working with this compound.

Future Directions

The potential future directions for 3-(4-BzOPh)-4-FBA, 95%, include further research into its biochemical and physiological effects and its potential therapeutic applications. In addition, further research into its mechanism of action is needed to better understand its effects on various biological processes. Furthermore, further research into its use as a reagent in the synthesis of various biologically active compounds is needed. Finally, further research into its use as a fluorescent probe and imaging agent is needed.

Synthesis Methods

3-(4-BzOPh)-4-FBA, 95%, can be synthesized from 4-hydroxybenzoic acid and benzyl bromide in the presence of a base, such as potassium hydroxide. The reaction proceeds in two steps, where the first step involves the formation of a bromo-ester intermediate, and the second step involves the reaction of the bromo-ester intermediate with 4-hydroxybenzoic acid. The reaction is carried out in an aqueous medium at room temperature. The yield of the reaction is typically around 95%.